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Compound of Interest

Compound Name: Tetramethylene sulfoxide

Cat. No.: B074360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethylene sulfoxide (TMSO), also known as tetrahydrothiophene 1-oxide, is a versatile

dipolar aprotic solvent with a wide range of applications in chemical synthesis and as a

component in various formulations. Its unique physical properties, including its high boiling

point, miscibility with water, and thermal stability, make it a subject of interest for researchers

and professionals in drug development and materials science. This technical guide provides a

comprehensive overview of the core physical properties of tetramethylene sulfoxide, detailed

experimental protocols for their determination, and a visualization of a standard purification

workflow.

Core Physical Properties of Tetramethylene
Sulfoxide
The physical properties of tetramethylene sulfoxide have been characterized by various

studies. The following table summarizes the key quantitative data available in the public

domain.
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Physical Property Value Conditions

Boiling Point 235-237 °C[1][2][3][4][5] at 760 mmHg

Melting Point

Not consistently reported;

described as a liquid at room

temperature[5][6][7]

Density 1.158 g/mL[2][3][4][5] at 25 °C

Refractive Index 1.52[1][2][4][5] at 20 °C

Flash Point >112 °C (>233.6 °F)[2][7] Closed Cup

Dipole Moment 4.17 D[8]

Solubility Fully miscible with water[3][5]

Vapor Pressure 0.0123 mmHg[1] at 25°C

Molecular Weight 104.17 g/mol [6][9]

Experimental Protocols
Accurate determination of physical properties is crucial for the safe and effective use of any

chemical compound. The following sections detail the general methodologies for measuring the

key physical properties of liquids like tetramethylene sulfoxide, based on established

standards.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology:

A common laboratory method for determining the boiling point is the distillation method.

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer. The bulb of the thermometer should be
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positioned just below the side arm of the distilling flask to ensure it accurately measures the

temperature of the vapor that is in equilibrium with the boiling liquid.

Sample Preparation: A measured volume of tetramethylene sulfoxide is placed in the

distilling flask, along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, condenses in the

condenser, and is collected in the receiving flask.

Measurement: The temperature is recorded when it becomes constant, which indicates that

the vapor and liquid are in equilibrium. This constant temperature is the boiling point of the

liquid at the recorded atmospheric pressure.

Density Measurement
Density is the mass of a substance per unit volume.

Methodology:

A precise method for determining the density of a liquid is by using a pycnometer.

Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with

a capillary tube through it, is used.

Procedure:

The pycnometer is first weighed empty.

It is then filled with distilled water of a known temperature and weighed again.

Finally, the pycnometer is emptied, dried, and filled with tetramethylene sulfoxide at the

same temperature and weighed.

Calculation: The density of the tetramethylene sulfoxide is calculated using the following

formula: Density of TMSO = (Mass of TMSO / Mass of water) * Density of water

Refractive Index Measurement
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The refractive index of a substance is a measure of how much the path of light is bent, or

refracted, when entering the material.

Methodology:

An Abbe refractometer is commonly used to measure the refractive index of liquids.

Calibration: The refractometer is first calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of tetramethylene sulfoxide are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user then looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered in the crosshairs. The refractive index is then read from the

instrument's scale. The temperature should be controlled and recorded as the refractive

index is temperature-dependent.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow.

Methodology:

A rotational viscometer can be used to determine the dynamic viscosity of tetramethylene
sulfoxide.

Apparatus: A rotational viscometer consists of a spindle that is rotated in the liquid sample.

Procedure:

The appropriate spindle and speed are selected based on the expected viscosity of the

liquid.

The spindle is immersed in the tetramethylene sulfoxide sample up to the marked level.

The motor is turned on, and the spindle rotates at a constant speed.
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Measurement: The viscometer measures the torque required to rotate the spindle, which is

proportional to the viscosity of the fluid. The viscosity value is then displayed by the

instrument.

Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Methodology:

The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure for determining

the flash point of combustible liquids.

Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a test cup with a

lid that can be opened to introduce an ignition source.

Procedure:

The test cup is filled with tetramethylene sulfoxide to the specified level.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is introduced into the vapor space above the liquid.

Measurement: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors of the sample to ignite.

Mandatory Visualization
The following diagram illustrates a typical laboratory workflow for the purification of

tetramethylene sulfoxide.
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Caption: Purification workflow for tetramethylene sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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